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Antifungal Efficacy of 2-Nonanol

The following table summarizes the key experimental findings for 2-Nonanol against various fungal

pathogens.

Pathogen Experimental Model Key Efficacy Metrics Source/Organism

| Alternaria alternata (Tobacco brown spot) | In vitro fumigation | EC50: 0.1055 µL/cm³ Minimum

Inhibitory Concentration (MIC): 0.2166 µL/cm³ [1] | Produced by Bacillus velezensis EM-1 [1] | |

Alternaria alternata (Tobacco brown spot) | In vivo tobacco leaves | Effectively reduced disease incidence

and slowed lesion expansion [1] | Produced by Bacillus velezensis EM-1 [1] | | Verticillium dahliae

(Verticillium wilt) | In vitro fumigation | Completely inhibited mycelial growth [2] | Produced by Bacillus

velezensis SBB [2] |

Detailed Experimental Data and Protocols

For research purposes, here are the detailed methodologies from the key studies cited above.

Antifungal Activity of 2-Nonanol against Alternaria alternata [1]
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Source: Volatile Organic Compound (VOC) produced by Bacillus velezensis strain EM-1.

Toxicity Assay: The toxicity was determined using the mycelial growth rate method.
Different volumes of pure 2-nonanol were added to the lid of a Petri dish, which was then

sealed to create a fumigation environment. The half-maximal effective concentration (EC50)
was calculated based on the inhibition of mycelial growth [1].

Transcriptome Analysis: The antifungal mechanism was investigated by analyzing the gene
expression changes in A. alternata after 2-nonanol fumigation. This included studying

differential gene expression and KEGG pathway enrichment [1].

Antifungal Activity of 2-Nonanol against Verticillium dahliae [2]

Source: Identified as one of the primary antifungal VOCs produced by Bacillus velezensis
strain SBB.
Antifungal Assay: The effect of VOCs was tested using a two-sealed-Petri-dishes method.

One dish contained the pathogen on PDA, and the other contained the bacterial strain on LB
medium. The plates were sealed together with Parafilm to allow VOC exposure without physical

contact [2].
VOC Identification: VOCs produced by strain SBB were collected and analyzed using

headspace solid-phase microextraction coupled with gas chromatography–mass
spectrometry (HS-SPME/GC-MS) [2].

Proposed Mechanism of Action for 2-Nonanol

Based on the available research, the following diagram illustrates the antifungal mechanism of 2-Nonanol

against Alternaria alternata, as revealed by transcriptome analysis [1].
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The diagram shows that 2-Nonanol exerts its antifungal effect through a dual mechanism: it disrupts carbon

metabolism, leading to energy depletion, and simultaneously suppresses the pathogen's antioxidant defense

system, causing lethal oxidative damage [1].

Research Implications and Future Directions

The strong inhibitory effects of 2-Nonanol against multiple plant pathogens highlight its potential as a

biocontrol agent. Its volatile nature makes it a candidate for developing novel fumigation-based treatments.

Future research should focus on:
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Expanding Pathogen Screening: Testing efficacy against a wider range of fungal pathogens.

Formulation Development: Creating stable formulations for practical agricultural use.
Safety Profiling: Evaluating non-target effects on plants, beneficial microbes, and the environment.

Comparative Studies: Actively screening for or synthesizing 5-Ethyl-2-nonanol to perform the direct
comparative analysis you require.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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